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Compound of Interest

Compound Name: MET kinase-IN-2

Cat. No.: B12421762 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: MET kinase-IN-2 is a potent and selective, orally bioavailable inhibitor of the MET

kinase, with an IC50 of 7.4 nM.[1] The MET receptor tyrosine kinase and its ligand, hepatocyte

growth factor (HGF), play crucial roles in cell proliferation, motility, survival, and angiogenesis.

[2][3] Dysregulation of the HGF/MET signaling pathway is implicated in the development and

progression of numerous solid tumors.[4][5] Accurate and consistent preparation of inhibitor

stock solutions is a critical first step for reliable and reproducible results in both in vitro and in

vivo experiments. This document provides detailed protocols for the preparation, storage, and

handling of MET kinase-IN-2 stock solutions.

Physicochemical and Potency Data
Quantitative data for MET kinase-IN-2 are summarized below.

Property Value Source(s)

Molecular Weight 562.59 g/mol [1][6]

Formula C₃₃H₂₇FN₄O₄ [6]

IC₅₀ (MET Kinase) 7.4 nM [1]

IC₅₀ (Cell-based)
2.9 - 4.5 µM (U-87 MG, NIH-

H460, HT-29, MKN-45)
[1]
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MET Signaling Pathway
The MET receptor, upon binding its ligand HGF, dimerizes and autophosphorylates, activating

downstream signaling cascades like the RAS-MAPK and PI3K-AKT pathways, which drive cell

growth, survival, and migration.[3][4] MET kinase-IN-2 inhibits this process by blocking the

kinase activity of MET.
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Caption: The HGF/MET signaling pathway and the inhibitory action of MET kinase-IN-2.
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Experimental Protocols
Materials and Equipment

MET kinase-IN-2 powder (e.g., MedChemExpress, HY-131065)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade (e.g., Sigma-Aldrich, D2650)

Sterile microcentrifuge tubes (1.5 mL) or cryovials

Pipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Optional: Ultrasonic bath

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations

accordingly for different desired concentrations.

Calculation: To prepare a 10 mM stock solution, the required mass of MET kinase-IN-2 (MW =

562.59 g/mol ) is calculated using the formula: Mass (g) = Concentration (mol/L) × Volume (L) ×

Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution: Mass (mg) = 0.01 mol/L × 0.001 L ×

562.59 g/mol × 1000 mg/g = 5.626 mg

Procedure:

Weighing the Compound: Before opening, briefly centrifuge the vial containing the MET
kinase-IN-2 powder at low speed (e.g., 1000 x g for 1-3 minutes) to ensure all the powder is

at the bottom of the vial.[7]

Carefully weigh out 5.63 mg of the powder and transfer it to a sterile microcentrifuge tube or

vial.
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Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

compound.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

powder. If dissolution is difficult, gentle warming in a 37°C water bath for 5-10 minutes or

brief sonication in an ultrasonic bath can aid the process.[8] Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

microcentrifuge tubes or cryovials.[9]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and the date of preparation.

Workflow for Stock Solution Preparation
Caption: Workflow for preparing MET kinase-IN-2 stock solution.

Storage and Stability
Proper storage is essential to maintain the activity of the inhibitor.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years Keep desiccated.

Stock Solution in

DMSO
-20°C Up to 1 month

Avoid repeated

freeze-thaw cycles.[9]

Stock Solution in

DMSO
-80°C Up to 6 months

Preferred for long-

term storage.[9]

Handling Guidelines:

Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is critical.[9]
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Working Dilutions: For cell-based assays, dilute the DMSO stock solution directly into the

culture medium. The final concentration of DMSO should typically be less than 0.5% to

minimize cytotoxicity.[9]

Controls: Always include a vehicle control (culture medium with the same final concentration

of DMSO) in your experiments to account for any effects of the solvent.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. An overview of the c-MET signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

3. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

4. Understanding and Targeting MET Signaling in Solid Tumors - Are We There Yet?
[jcancer.org]

5. aacrjournals.org [aacrjournals.org]

6. biocompare.com [biocompare.com]

7. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC
[pmc.ncbi.nlm.nih.gov]

8. apexbt.com [apexbt.com]

9. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Application Note & Protocol: Preparing MET Kinase-IN-
2 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421762#preparing-met-kinase-in-2-stock-
solutions]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b12421762?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/met-kinase-in-2.html
https://pubmed.ncbi.nlm.nih.gov/22128289/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3225017/
https://www.jcancer.org/v07p0633.htm
https://www.jcancer.org/v07p0633.htm
https://aacrjournals.org/clincancerres/article/12/12/3657/284583/Targeting-the-c-Met-Signaling-Pathway-in-Cancer
https://www.biocompare.com/11119-Chemicals-and-Reagents/19175531-MET-kinase-IN-2/?pda=10204%7C19175531_473_0%7C%7C%7C
https://pmc.ncbi.nlm.nih.gov/articles/PMC11821401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11821401/
https://www.apexbt.com/trametinib-dmso-solvate.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b12421762#preparing-met-kinase-in-2-stock-solutions
https://www.benchchem.com/product/b12421762#preparing-met-kinase-in-2-stock-solutions
https://www.benchchem.com/product/b12421762#preparing-met-kinase-in-2-stock-solutions
https://www.benchchem.com/product/b12421762#preparing-met-kinase-in-2-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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